Cas no 2098159-24-9 ((Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide)

(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide structure
2098159-24-9 structure
Product Name:(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
CAS No:2098159-24-9
MF:C9H15F2N3O
MW:219.23170876503
CID:5040103
Update Time:2025-07-08

(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyrrole-2(1H)-ethanimidamide, 4,4-difluorohexahydro-N-hydroxy-
    • (Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
    • (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
    • Inchi: 1S/C9H15F2N3O/c10-9(11)2-1-6-3-14(4-7(6)9)5-8(12)13-15/h6-7,15H,1-5H2,(H2,12,13)
    • InChI Key: COBYADRAEKEGLB-UHFFFAOYSA-N
    • SMILES: N1(CC(NO)=N)CC2C(F)(F)CCC2C1

(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z312766-100mg
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9
100mg
$ 95.00 2022-06-02
TRC
Z312766-500mg
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9
500mg
$ 365.00 2022-06-02
TRC
Z312766-1g
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9
1g
$ 570.00 2022-06-02
Life Chemicals
F1907-5953-0.25g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-5953-0.5g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-5953-1g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-5953-2.5g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-5953-5g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-5953-10g
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
2098159-24-9 95%+
10g
$1684.0 2023-09-07

(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Related Literature

Additional information on (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide

Recent Advances in the Study of (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide (CAS: 2098159-24-9)

The compound (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide (CAS: 2098159-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique difluorinated cyclopenta[c]pyrrole scaffold and hydroxamic acid moiety, has been investigated for its role as a selective inhibitor of specific enzymatic targets, particularly in the context of oncology and inflammatory diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide exhibits potent inhibitory effects against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The compound's selectivity profile, particularly for HDAC6, suggests its potential as a therapeutic agent for hematological malignancies and neurodegenerative disorders.

Structural-activity relationship (SAR) studies have revealed that the difluorinated cyclopentapyrrolidine core contributes significantly to the compound's metabolic stability and target binding affinity. The hydroxamic acid group serves as a crucial zinc-binding motif, enabling effective interaction with the catalytic site of HDACs. Computational docking simulations and X-ray crystallography data have provided detailed insights into the molecular interactions between this compound and its protein targets.

In preclinical development, (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide has shown promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. Animal models of multiple myeloma and acute myeloid leukemia have demonstrated significant tumor growth inhibition with manageable toxicity profiles. These findings have prompted several pharmaceutical companies to initiate further optimization studies and potential clinical development programs.

Beyond oncology applications, recent research has explored the compound's potential in treating inflammatory and autoimmune conditions. Its ability to modulate immune cell function through HDAC inhibition has shown efficacy in rodent models of rheumatoid arthritis and inflammatory bowel disease. The dual mechanism of action—targeting both epigenetic regulation and protein acetylation—positions this molecule as a promising candidate for multifactorial disease intervention.

Ongoing research efforts are focused on improving the compound's selectivity and reducing potential off-target effects. Novel derivatives are being synthesized to enhance therapeutic efficacy while minimizing toxicity. The development of prodrug formulations is also underway to address challenges related to solubility and bioavailability. As the understanding of this compound's biological activities continues to expand, it represents an exciting avenue for future drug discovery and development in the chemical biology and pharmaceutical sectors.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd